Cas no 61545-03-7 (Benzenemethanol, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-)

• Product Name: Benzenemethanol, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-
• CAS No: 61545-03-7
• MF: C₁₆H₂₇N₃O
• MW: 277.40508389473
• CID: 475492
• PubChem ID: 53863713
• Update Time: 2025-04-19

Benzenemethanol, 3,5-bis(dimethylamino)-4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-
• [3,5-bis(dimethylamino)-4-piperidin-1-ylphenyl]methanol
• 61545-03-7
• [3,5-Bis(dimethylamino)-4-(piperidin-1-yl)phenyl]methanol
• SCHEMBL11354196
• 3,5-bis(dimethylamino)-4-piperidinobenzyl alcohol
• GYGIOFPCKDKSJM-UHFFFAOYSA-N
• DTXSID80707227

• Inchi： 1S/C16H27N3O/c1-17(2)14-10-13(12-20)11-15(18(3)4)16(14)19-8-6-5-7-9-19/h10-11,20H,5-9,12H2,1-4H3
• InChI Key： GYGIOFPCKDKSJM-UHFFFAOYSA-N
• SMILES： OCC1C=C(C(=C(C=1)N(C)C)N1CCCCC1)N(C)C

Computed Properties

• Exact Mass: 277.21561
• Monoisotopic Mass: 277.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.95